Cas no 88451-10-9 (Urea, N-butyl-N'-(2,3-dimethylphenyl)-N-(phenylmethyl)-)

Urea, N-butyl-N'-(2,3-dimethylphenyl)-N-(phenylmethyl)- structure
88451-10-9 structure
Product name:Urea, N-butyl-N'-(2,3-dimethylphenyl)-N-(phenylmethyl)-
CAS No:88451-10-9
MF:C20H26N2O
MW:310.43324
CID:632382
PubChem ID:13732978

Urea, N-butyl-N'-(2,3-dimethylphenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-butyl-N'-(2,3-dimethylphenyl)-N-(phenylmethyl)-
    • 1-benzyl-1-butyl-3-(2,3-dimethylphenyl)urea
    • DTXSID10547875
    • N-Benzyl-N-butyl-N'-(2,3-dimethylphenyl)urea
    • 88451-10-9
    • CHEMBL74487
    • Inchi: InChI=1S/C20H26N2O/c1-4-5-14-22(15-18-11-7-6-8-12-18)20(23)21-19-13-9-10-16(2)17(19)3/h6-13H,4-5,14-15H2,1-3H3,(H,21,23)
    • InChI Key: JOUBLGWLPRKRPX-UHFFFAOYSA-N
    • SMILES: CCCCN(CC1=CC=CC=C1)C(=O)NC2=CC=CC(=C2C)C

Computed Properties

  • Exact Mass: 310.204513457g/mol
  • Monoisotopic Mass: 310.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 32.3Ų

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